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Compound of Interest

Compound Name: Laurixamine

Cat. No.: B7767073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available research specifically detailing the antimicrobial mechanism and

quantitative efficacy of Laurixamine (CAS 7617-74-5) is limited. This guide synthesizes

information from studies on structurally related long-chain alkylamines and cationic surfactants

to provide a comprehensive overview of its probable research applications and methodologies

for its study.

Introduction
Laurixamine, with the chemical name 3-(dodecyloxy)propan-1-amine, is a primary alkylamine

characterized by a C12 alkyl chain linked to a propylamine head group. Its amphiphilic nature,

possessing both a hydrophobic tail and a hydrophilic amine group, suggests its classification as

a cationic surfactant. Compounds of this class are widely recognized for their antimicrobial

properties, finding applications as fungicides and bactericides. While specific research on

Laurixamine is not extensively documented in publicly accessible literature, its structural

similarity to other long-chain alkylamines allows for informed postulation regarding its

mechanism of action and potential research applications, particularly in the development of

novel antimicrobial agents and formulations for ophthalmic use.

Physicochemical Properties
A summary of the key physicochemical properties of Laurixamine is presented in Table 1.
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Property Value

CAS Number 7617-74-5

Molecular Formula C₁₅H₃₃NO

Molecular Weight 243.43 g/mol

Appearance Colorless to pale yellow liquid

Solubility Insoluble in water

Postulated Mechanism of Antimicrobial Action
The antimicrobial activity of cationic surfactants like Laurixamine is primarily attributed to their

ability to disrupt microbial cell membranes. The positively charged amine group interacts with

negatively charged components of the microbial cell surface, such as phospholipids and

teichoic acids, leading to a cascade of events culminating in cell death.

A diagram illustrating the proposed signaling pathway for the antimicrobial action of

Laurixamine is provided below.
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Caption: Proposed mechanism of Laurixamine's antimicrobial action.

Research Applications and Representative Data
Given the absence of specific quantitative data for Laurixamine, this section presents

representative data from studies on analogous long-chain alkylamines and cationic surfactants
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to illustrate its potential efficacy. The primary application of interest is its use as an antimicrobial

agent.

Fungicidal and Antibacterial Activity
Long-chain alkylamines are known to exhibit broad-spectrum antimicrobial activity. Table 2

summarizes typical Minimum Inhibitory Concentration (MIC) values for structurally similar

compounds against various microorganisms. These values represent the lowest concentration

of a substance that prevents visible growth of a microorganism.

Table 2: Representative Minimum Inhibitory Concentration (MIC) Data for Long-Chain

Alkylamines

Compound Class Microorganism
Representative MIC
(µg/mL)

C12 Alkylamines Staphylococcus aureus 1 - 10

Escherichia coli 5 - 50

Candida albicans 2 - 20

Aspergillus niger 10 - 100

Ophthalmic Formulations
The mention of Laurixamine in the context of ophthalmic applications suggests its potential

use as a preservative or an active agent in eye drops. Cationic surfactants can enhance drug

penetration and exhibit antimicrobial properties beneficial for ophthalmic preparations.

Experimental Protocols
Detailed experimental protocols for evaluating the antimicrobial activity of compounds like

Laurixamine are crucial for reproducible research.

Determination of Minimum Inhibitory Concentration
(MIC)
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This protocol outlines the broth microdilution method, a standard procedure for determining the

MIC of an antimicrobial agent.

Start

Prepare Laurixamine Stock Solution
(e.g., in DMSO)

Perform 2-fold Serial Dilutions
in 96-well plate with broth

Inoculate each well with
the microbial suspension

Prepare Standardized
Microbial Inoculum

(e.g., 0.5 McFarland)

Incubate at appropriate
temperature and duration

(e.g., 37°C for 24h for bacteria)

Visually or spectrophotometrically
determine the lowest concentration

with no visible growth (MIC)

End
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Caption: Experimental workflow for MIC determination.
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Methodology:

Preparation of Antimicrobial Agent: Dissolve Laurixamine in a suitable solvent (e.g.,

dimethyl sulfoxide, DMSO) to create a stock solution.

Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the

Laurixamine stock solution in a suitable microbial growth medium (e.g., Mueller-Hinton

Broth for bacteria, RPMI-1640 for fungi).

Inoculum Preparation: Prepare a standardized suspension of the test microorganism

equivalent to a 0.5 McFarland standard.

Inoculation: Add a standardized volume of the microbial inoculum to each well of the

microtiter plate.

Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for

bacteria, 35°C for 48 hours for yeast).

Result Interpretation: The MIC is determined as the lowest concentration of Laurixamine at

which no visible growth of the microorganism is observed.

Conclusion and Future Directions
While direct research on Laurixamine is sparse, its chemical structure strongly suggests it

functions as a cationic surfactant with significant antimicrobial potential. The data and protocols

presented, based on analogous compounds, provide a robust framework for initiating research

into its specific fungicidal and bactericidal properties. Future studies should focus on

determining the precise MIC values of Laurixamine against a broad panel of clinically relevant

fungi and bacteria, elucidating its specific mechanism of action, and evaluating its safety and

efficacy in relevant preclinical models, particularly for ophthalmic applications. Such research

will be invaluable for unlocking the full therapeutic potential of this compound.

To cite this document: BenchChem. [Laurixamine (CAS 7617-74-5): A Technical Guide to its
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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